N-[3-(Dimethylamino)-1-pyridin-3-ylpropyl]but-2-ynamide

• IUPAC Name: N-[3-(dimethylamino)-1-pyridin-3-ylpropyl]but-2-ynamide
• InChI: InChI=1S/C14H19N3O/c1-4-6-14(18)16-13(8-10-17(2)3)12-7-5-9-15-11-12/h5,7,9,11,13H,8,10H2,1-3H3,(H,16,18)
• InChI Key: MOHYNRZFVIZMMH-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC(CCN(C)C)C1=CN=CC=C1
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

N-[3-(Dimethylamino)-1-pyridin-3-ylpropyl]but-2-ynamide is a chemical compound that has been widely researched for its potential applications in scientific research. This compound is also known as DMAPPB and is a member of the pyridine family. The purpose of

Mechanism of Action

The exact mechanism of action of DMAPPB is not fully understood, but it is believed to interact with specific proteins and other biomolecules in living systems. DMAPPB has been shown to bind to certain receptors in the brain, and it may also interact with other cellular components to produce its effects.
Biochemical and Physiological Effects:
DMAPPB has a number of biochemical and physiological effects, including the ability to modulate calcium signaling in cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful for treating a variety of conditions.

Advantages and Limitations for Lab Experiments

DMAPPB has several advantages for use in lab experiments, including its high photostability and quantum yield, as well as its ability to selectively bind to specific biomolecules. However, there are also limitations to its use, including its potential toxicity and the need for careful handling to ensure its purity.

Future Directions

There are many potential future directions for research involving DMAPPB. Some possible areas of study include the development of new imaging techniques using DMAPPB, as well as the use of DMAPPB as a tool for studying calcium signaling and other cellular processes. Additionally, researchers may investigate the potential therapeutic applications of DMAPPB for treating a variety of diseases and conditions.
Conclusion:
In conclusion, DMAPPB is a promising chemical compound that has been extensively studied for its potential applications in scientific research. Its unique properties make it an excellent candidate for use in fluorescence microscopy and other imaging techniques, and it may also have therapeutic applications for treating a variety of conditions. Further research is needed to fully understand the mechanism of action of DMAPPB and to explore its potential applications in the field of scientific research.

Synthesis Methods

DMAPPB can be synthesized using a variety of methods, including the reaction of 3-bromopropionyl chloride with 3-dimethylaminopyridine followed by the reaction with but-2-yn-1-amine. The synthesis of DMAPPB is a complex process that requires careful attention to detail, and it is important to use high-quality reagents and equipment to ensure the purity of the final product.

Scientific Research Applications

DMAPPB has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of DMAPPB as a fluorescent probe for imaging biological systems. DMAPPB has been shown to have excellent photostability and high quantum yield, making it an ideal candidate for use in fluorescence microscopy and other imaging techniques.